Cas no 1249007-08-6 (1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine
• CAS No: 1249007-08-6
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 5558384
• Update Time: 2025-07-01

1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-cyclopentyl-3-(2-thienyl)-
• 1-Cyclopentyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine
• 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C12H15N3S/c13-12-8-10(11-6-3-7-16-11)14-15(12)9-4-1-2-5-9/h3,6-9H,1-2,4-5,13H2
• InChI Key： GMNWOTDGQXVAHB-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C(N)=CC(C2SC=CC=2)=N1

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 436.3±35.0 °C at 760 mmHg

1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine

1-Cyclopentyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine, with the CAS number 1249007-08-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a cyclopentyl group, a thiophene moiety, and a pyrazole ring system. These structural elements contribute to its diverse chemical properties and potential applications.

The synthesis of 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or Stille coupling to construct the thiophene-pyrazole framework. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these processes, making the compound more accessible for research and industrial applications.

In terms of chemical properties, this compound exhibits interesting electronic characteristics due to the conjugation between the thiophene ring and the pyrazole system. The presence of the cyclopentyl group introduces steric effects that can influence the molecule's reactivity and solubility. These properties make it a valuable candidate for exploring new materials with tailored electronic properties, such as in organic electronics or optoelectronic devices.

Recent studies have highlighted the potential of 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored, with promising results in preliminary assays targeting key enzymes involved in metabolic pathways. Additionally, its role as a precursor in the synthesis of bioactive molecules has been documented in several high-profile journals, underscoring its importance in medicinal chemistry.

The compound's versatility is further evident in its application as an intermediate in the synthesis of more complex structures. For instance, researchers have utilized it as a building block for constructing heterocyclic frameworks with enhanced stability and bioavailability. This underscores its utility not only as an end product but also as a key intermediate in chemical synthesis.

In conclusion, 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine, with CAS number 1249007-086, represents a significant advancement in organic chemistry. Its unique structure, coupled with recent research findings, positions it as a promising candidate for various applications across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.